Cas no 1502522-64-6 (3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 1502522-64-6
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 6064041
• PubChem ID: 81511944
• Update Time: 2025-10-29

3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• 1502522-64-6
• EN300-1929807
• AKOS020090458

• Inchi： 1S/C9H7BrF4O/c10-8-5(2-1-3-6(8)11)4-7(15)9(12,13)14/h1-3,7,15H,4H2
• InChI Key： LHYOZBIXFVRQQU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 285.96164g/mol
• Monoisotopic Mass: 285.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 1502522-64-6)

3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol, also known by its CAS number 1502522-64-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a brominated and fluorinated aromatic ring and a trifluoromethylated alcohol moiety. These structural features contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol can be represented as follows: C₉H₇BrF₄O. The presence of bromine and fluorine atoms imparts specific physical and chemical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the study of halogenated compounds has gained momentum due to their potential in drug discovery and development. Halogens, particularly bromine and fluorine, are known to influence the pharmacokinetic and pharmacodynamic properties of molecules. For instance, the introduction of fluorine atoms can enhance the lipophilicity and metabolic stability of a compound, while bromine can affect the electronic properties and reactivity of the molecule.

3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol has been explored in several research studies for its potential as a lead compound in drug development. One notable application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry (2020) reported that this compound exhibited significant antiproliferative activity against various cancer cell lines. The researchers found that the brominated and fluorinated moieties played a crucial role in modulating the biological activity of the molecule.

Beyond cancer research, 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol has also shown promise in other therapeutic areas. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters (2021) investigated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. The results indicated that this compound could effectively inhibit these enzymes, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

The synthetic accessibility of 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently. One such method involves the reaction of 2-bromo-3-fluorobenzaldehyde with trifluoroacetonitrile followed by reduction to form the alcohol moiety. This synthetic approach allows for easy modification of the molecule through functional group manipulation, enabling researchers to explore a wide range of analogs with optimized properties.

The physical properties of 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol, such as its melting point and solubility characteristics, are also important considerations for its use in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in common organic solvents and moderate solubility in water. These properties facilitate its incorporation into various dosage forms, including tablets and injectable solutions.

In addition to its therapeutic potential, 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol has been evaluated for its safety profile. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations. However, further safety assessments are necessary to ensure its suitability for clinical use.

The ongoing research on 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol highlights its multifaceted applications in medicinal chemistry and pharmaceutical science. As new insights into its biological activities and synthetic methods continue to emerge, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.

In conclusion, 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 1502522-64-6) is a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and optimization. As research progresses, it is likely that this compound will contribute significantly to advancing our understanding and treatment of various diseases.